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Abstract

This technical guide provides a comprehensive overview of the boiling and melting points of 1-
Pentadecene (CisHso0), a long-chain alpha-olefin. It consolidates critically evaluated data from
authoritative sources and presents detailed, field-proven methodologies for their experimental
determination. The document is structured to support researchers by not only providing core
physical constants but also by explaining the causality behind experimental choices and the
factors influencing phase transitions. Key data is summarized for quick reference, and standard
operating procedures for differential scanning calorimetry (DSC) and micro-boiling point
determination are detailed. This guide serves as a foundational resource for professionals
requiring accurate thermophysical data for process design, chemical synthesis, and formulation
development.

Introduction to 1-Pentadecene

1-Pentadecene is an unbranched, fifteen-carbon alpha-olefin with a terminal double bond
between the first and second carbon atoms[1][2]. As a member of the long-chain alkene family,
its physical properties, particularly its phase transition temperatures, are critical for its
application and handling. It is a liquid at room temperature and is practically insoluble in
water[2][3][4]. Understanding its melting and boiling points is fundamental for its use in various
industrial and research settings, including as a chemical intermediate, a component in
lubricants, and a substrate in metabolic studies[1][2][5].
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Chemical Profile:

IUPAC Name: Pentadec-1-ene[1][6]

CAS Number: 13360-61-7[3][6][7]

Molecular Formula: C1sH30[3][6][7]

Molecular Weight: 210.40 g/mol [1][5][8]

Thermophysical Properties: Melting and Boiling
Points

The phase transition temperatures of 1-Pentadecene are defining characteristics for its
storage, handling, and reaction chemistry. The values reported in the literature show a high
degree of consistency across multiple authoritative databases.

Melting Point

The melting point is the temperature at which 1-Pentadecene transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range[9].
The presence of impurities typically depresses the melting point and broadens the melting
range[9][10].

Boiling Point
The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure[11]. The normal boiling point is measured at a standard

pressure of 760 mmHg. Due to its relatively high boiling point, determination under reduced
pressure is common to prevent thermal decomposition.

Summary of Physical Constants

The following table summarizes the key thermophysical properties of 1-Pentadecene as
compiled from various reputable sources.
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Property Value Source(s)
Melting Point -4°C [3151[71[8][12]
-3°C [13][14]

-2.8°C [4]

Boiling Point 268-269 °C (at 760 mmHg) [2131I511718111.2]
268.4 °C [6]

268 °C [13][14]

Density 0.775 g/mL at 25 °C [21[31151[71[12]
Flash Point 110 °C (230 °F) - closed cup [5][12]
Refractive Index n20/D 1.439 [31[5]

Experimental Determination of Phase Transitions

Accurate determination of melting and boiling points requires standardized, calibrated
methodologies. The following protocols are designed to yield reliable and reproducible results.

Protocol 1: Melting Point Determination via Differential
Scanning Calorimetry (DSC)

DSC is a highly sensitive thermoanalytical technique that measures the difference in heat flow
required to increase the temperature of a sample and a reference as a function of temperature.
It is the preferred method for obtaining precise melting point data.

Principle: An endothermic peak is observed as the sample absorbs heat during melting. The
onset temperature of this peak is typically reported as the melting point.

Step-by-Step Methodology:

¢ Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
certified standards (e.g., Indium, Zinc) across the temperature range of interest.
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o Sample Preparation: Accurately weigh 2-5 mg of 1-Pentadecene into a standard aluminum
DSC pan. Crimp the pan with a lid to ensure a closed system, preventing evaporative loss.

o Reference Pan: Prepare an identical, empty, and sealed aluminum pan to serve as the
reference.

e Thermal Program:

o

Place the sample and reference pans into the DSC cell.

[¢]

Equilibrate the cell at a temperature well below the expected melting point (e.g., -50 °C).

[¢]

Heat the sample at a controlled rate, typically 5-10 °C/min, to a temperature well above
the melting transition (e.g., 20 °C).

[¢]

Record the heat flow as a function of temperature.

» Data Analysis: Analyze the resulting thermogram. The melting point is determined from the
onset of the melting endotherm. The peak of the curve represents the complete melting of
the sample.

Causality Behind Choices:

o Heating Rate: A slower heating rate (e.g., 2 °C/min) provides better resolution of the melting
transition but may broaden the peak. A rate of 5-10 °C/min offers a good balance between
resolution and experimental efficiency.

o Sealed Pans: Using sealed (hermetic) pans is critical for volatile or semi-volatile substances
like 1-Pentadecene to prevent mass loss during heating, which would otherwise skew the
results.

Protocol 2: Boiling Point Determination via Micro-Reflux
(Thiele Tube Method)

For determining the boiling point of small sample volumes, the micro-reflux or Thiele tube
method is highly effective and resource-efficient[11][15].
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Principle: The sample is heated until its vapor pressure overcomes the atmospheric pressure,
indicated by a rapid stream of bubbles. The boiling point is the temperature at which, upon
cooling, the vapor pressure equalizes with the atmospheric pressure and the liquid is drawn
back into an inverted capillary[11][15].

Step-by-Step Methodology:
e Apparatus Setup:

o Attach a small test tube (e.g., a Durham tube) containing 0.5 mL of 1-Pentadecene to a
thermometer using a rubber band[15].

o Place a small capillary tube (sealed at one end) into the test tube with the open end
down[15].

o Position the assembly in a Thiele tube filled with a high-boiling, inert liquid (e.g., mineral oil
or silicone oil) so the sample is evenly heated by convection[15].

e Heating: Gently heat the side arm of the Thiele tube with a micro-burner or heating
mantle[11]. This design ensures uniform heating of the oil bath.

e Observation:

o As the temperature rises, air trapped in the capillary tube will escape as a slow stream of
bubbles.

o As the boiling point is approached and surpassed, a rapid and continuous stream of vapor
bubbles will emerge from the capillary tube[11][15].

e Measurement:
o Once a vigorous stream of bubbles is observed, remove the heat source.

o The bubbling will slow and stop as the apparatus cools. The moment the liquid is drawn
back into the capillary tube, record the temperature. This is the boiling point[11].

 Verification: Record the atmospheric pressure at the time of the experiment, as boiling point
is pressure-dependent.
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Visualization of Experimental Workflow

The logical flow for determining the melting point using modern instrumentation is critical for
ensuring accuracy and reproducibility.
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Safety, Handling, and Storage

While 1-Pentadecene is not classified as a hazardous substance under OSHA 29 CFR
1910.1200, standard laboratory safety practices are essential[3].

o Handling: Wear appropriate personal protective equipment (PPE), including safety glasses
and gloves[5][12]. Ensure adequate ventilation. Avoid ingestion and inhalation[8].

o Storage: Store in a cool, dry, and well-ventilated place[8]. Keep containers tightly closed. The
recommended storage class is for combustible liquids[5].

o Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for
extinguishing fires[12]. The material has a flash point of 110 °C and forms explosive mixtures
with air upon intense heating[12].

Conclusion

This guide has consolidated the key thermophysical data for 1-Pentadecene, focusing on its
melting and boiling points. The provided values, sourced from multiple authoritative databases,
establish a reliable baseline for scientific and industrial applications. Furthermore, the detailed
experimental protocols offer a self-validating framework for researchers to independently verify
these properties, ensuring both accuracy and a deeper understanding of the underlying
principles of phase transition analysis. Adherence to these methodologies and safety
precautions will facilitate the effective and safe use of 1-Pentadecene in a professional
laboratory setting.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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